molecular formula C27H35N5O6S B1246844 Bms561388;bms 561388 CAS No. 383368-51-2

Bms561388;bms 561388

Cat. No. B1246844
CAS RN: 383368-51-2
M. Wt: 557.7 g/mol
InChI Key: ZQUBMILBXQLTDU-UHFFFAOYSA-N
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Description

Bms561388;bms 561388, also known as Bms561388;bms 561388, is a useful research compound. Its molecular formula is C27H35N5O6S and its molecular weight is 557.7 g/mol. The purity is usually 95%.
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properties

CAS RN

383368-51-2

Molecular Formula

C27H35N5O6S

Molecular Weight

557.7 g/mol

IUPAC Name

benzenesulfonic acid;N,N-bis(2-methoxyethyl)-8-(4-methoxy-2-methylphenyl)-2,7-dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine

InChI

InChI=1S/C21H29N5O3.C6H6O3S/c1-14-13-17(29-6)7-8-18(14)19-15(2)24-26-20(19)22-16(3)23-21(26)25(9-11-27-4)10-12-28-5;7-10(8,9)6-4-2-1-3-5-6/h7-8,13H,9-12H2,1-6H3;1-5H,(H,7,8,9)

InChI Key

ZQUBMILBXQLTDU-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1)OC)C2=C3N=C(N=C(N3N=C2C)N(CCOC)CCOC)C.C1=CC=C(C=C1)S(=O)(=O)O

Canonical SMILES

CC1=C(C=CC(=C1)OC)C2=C3N=C(N=C(N3N=C2C)N(CCOC)CCOC)C.C1=CC=C(C=C1)S(=O)(=O)O

synonyms

4-(bis(2-methoxyethyl)amino)-2,7-dimethyl-8-(2-methyl-4-methoxyphenyl)pyrazolo(1,5-a)-1,3,5-triazine
BMS 561388
BMS-561388
BMS561388

Origin of Product

United States

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